Cas no 13566-25-1 (Metaphosphoric acid(H3P3O9))

• Product Name: Metaphosphoric acid(H3P3O9)
• CAS No: 13566-25-1
• MF: H₃O₉P₃
• MW: 239.939703226089
• CID: 119732
• PubChem ID: 510
• Update Time: 2025-04-18

Metaphosphoric acid(H3P3O9) Chemical and Physical Properties

Names and Identifiers

• Metaphosphoric acid(H3P3O9)
• 2,4,6-trihydroxy-1,3,5,2λ⁵,4λ⁵,6λ⁵-trioxatriphosphinane 2,4,6-trioxide
• trimetaphosphoric acid
• 1,3,5,2,4,6-trioxatriphosphinane-2,4,6-triol 2,4,6-trioxide
• hydroxy(oxo)phosphoniumolate
• trisodium 1,3,5,2,4,6-trioxatriphosphinane-2,4,6-triolate 2,4,6-trioxide
• cyclotriphosphoric acid
• Metaphosphoric acid (H3P3O9)
• AKOS030228599
• cyclo-triphosphoric acid
• 2,4,6-trihydroxy-1,3,5,2lambda5,4lambda5,6lambda5-trioxatriphosphinane 2,4,6-trioxide
• E?-trioxatriphosphinane-2,4,6-trione
• H6C6T4285H
• UNII-H6C6T4285H
• E?,4
• NS00013847
• trihydroxy-1,3,5,2
• CHEMBL1620743
• C02466
• 2,4,6-TRIHYDROXY-, 2,4,6-TRIOXIDE
• DTXSID40159485
• E?,6
• 13566-25-1
• CHEBI:16517

• Inchi： 1S/H3O9P3/c1-10(2)7-11(3,4)9-12(5,6)8-10/h(H,1,2)(H,3,4)(H,5,6)
• InChI Key： AZSFNUJOCKMOGB-UHFFFAOYSA-N
• SMILES： P1(=O)(O)OP(=O)(O)OP(=O)(O)O1

Computed Properties

• Exact Mass: 79.96633
• Monoisotopic Mass: 239.89899266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 140Ų

Experimental Properties

• PSA: 54.37